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Compound of Interest

Compound Name: Cycloeicosane

Cat. No.: B12656103

Disclaimer: Specific hazard data for Cycloeicosane is not readily available in public safety
databases. The following guidance is based on established best practices for handling solid
organic compounds that are generally considered to be of low toxicity. Researchers should
always consult their institution's safety protocols and a qualified safety professional before
handling any chemical.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals working with Cycloeicosane. The procedural,
step-by-step guidance is designed to answer specific operational questions and build trust by
providing value beyond the product itself.

Data Presentation

The following table summarizes the known physical and chemical properties of
Cycloeicosane.
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Property Value Source
Molecular Formula C20Ha0 --INVALID-LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 280.53 g/mol
LINK--
--INVALID-LINK--, --INVALID-
CAS Number 296-56-0
LINK--
Appearance Solid General knowledge
Melting Point 335K (61.85 °C) --INVALID-LINK--
Boiling Point 387.2 °C at 760 mmHg --INVALID-LINK--
Density 0.79 g/cm?3 --INVALID-LINK--
Flash Point 176.7 °C --INVALID-LINK--
Vapor Pressure 7.47E-06 mmHg at 25°C --INVALID-LINK--

Personal Protective Equipment (PPE)

Given that Cycloeicosane is a solid organic compound with no specific listed hazards, the
primary risks are inhalation of dust particles and direct contact with skin and eyes. The
following PPE is recommended as a minimum standard of protection.
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. Hand Respiratory Protective
Task Eye Protection . . .
Protection Protection Clothing
N95 or P100
o respirator if
Weighing and .
i Safety glasses o handling Standard
Transferring o ) Nitrile gloves o
ol with side shields significant laboratory coat
oli
guantities or if
dust is generated
Not generally
required if
Preparing Chemical splash . performed in a Standard
) Nitrile gloves )
Solutions goggles well-ventilated laboratory coat
area or fume
hood
General
) Safety glasses o Not generally Standard
Handling and T ) Nitrile gloves ]
) ] with side shields required laboratory coat
Manipulation
Cleaning and Chemical splash o Not generally Standard
' Nitrile gloves ,
Waste Disposal goggles required laboratory coat

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a systematic operational plan is crucial for minimizing exposure and ensuring a
safe laboratory environment.

1. Preparation:

Ensure the work area, typically a chemical fume hood or a well-ventilated benchtop, is clean
and uncluttered.

Cover the work surface with disposable bench paper to contain any potential spills.

Assemble all necessary equipment and reagents before commencing work.
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» Don the appropriate PPE as outlined in the table above.
2. Handling:

e Weighing and Transferring: When weighing and transferring solid Cycloeicosane, do so in a
designated area, preferably within a fume hood or a ventilated enclosure, to minimize the
potential for inhaling dust. Use a spatula or other appropriate tool to handle the solid. Avoid
creating dust clouds.

e Preparing Solutions: If preparing a solution, slowly add the solid Cycloeicosane to the
solvent to prevent splashing. Ensure the solvent is compatible with Cycloeicosane.

e General Use: During any manipulation, avoid direct contact with the skin and eyes.
3. Post-Handling:

e Thoroughly wash hands with soap and water after handling the compound, even if gloves

were worn.

o Clean all contaminated surfaces with an appropriate solvent and dispose of the cleaning
materials as chemical waste.

o Properly store the Cycloeicosane in a tightly sealed container in a cool, dry, and well-
ventilated area.

Disposal Plan

Proper disposal of chemical waste is essential to prevent environmental contamination and
ensure regulatory compliance.

1. Solid Waste:

o Collect any solid Cycloeicosane waste, including contaminated consumables like weighing
paper and paper towels, in a designated, labeled waste container for non-hazardous solid

chemical waste.[1][2][3]

e Do not dispose of solid chemical waste in the regular trash unless specifically permitted by
your institution's environmental health and safety (EHS) department.[1][2]
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. Liquid Waste:

o If Cycloeicosane is in a non-hazardous solvent, it may be permissible to dispose of it down
the drain with copious amounts of water, but only with prior approval from your institution's
EHS department.[1][4]

o Otherwise, collect liquid waste containing Cycloeicosane in a designated, labeled container

for non-hazardous liquid chemical waste.[5]
3. Empty Containers:

o Empty containers of Cycloeicosane should be managed according to your institution's
guidelines.[6][7] Generally, this involves defacing the label and disposing of the container in
the regular trash or recycling, provided it is "RCRA empty" (all contents have been removed

by normal means).[7]

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of
Cycloeicosane.
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Caption: Workflow for Safe Handling and Disposal of Cycloeicosane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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